(2-(Methylthio)pyrimidin-4-yl)methanamine
Overview
Description
“(2-(Methylthio)pyrimidin-4-yl)methanamine” is a heterocyclic organic compound that belongs to the class of pyrimidine derivatives. It has a CAS Number of 1312095-44-5 and a molecular weight of 155.22 .
Molecular Structure Analysis
The linear formula of “(2-(Methylthio)pyrimidin-4-yl)methanamine” is C6H9N3S . The InChI Code is 1S/C6H9N3S/c1-10-6-8-3-2-5(4-7)9-6/h2-3H,4,7H2,1H3 .Physical And Chemical Properties Analysis
“(2-(Methylthio)pyrimidin-4-yl)methanamine” is a solid substance . It should be stored in a dark place, under an inert atmosphere, and at a temperature between 2-8°C .Scientific Research Applications
Bone Disorder Treatments
Research led by Pelletier et al. (2009) explored small molecule leads for bone disorder treatments, leading to the discovery of a compound with a 2-aminopyrimidine template. This compound targeted the Wnt beta-catenin cellular messaging system, showing promise in increasing trabecular bone formation rate in rats (Pelletier et al., 2009).
Anticonvulsant Agents
Pandey and Srivastava (2011) synthesized novel Schiff bases of 3-aminomethyl pyridine, displaying significant anticonvulsant activity. These compounds, including various pyrimidin-4-yl methanamine derivatives, demonstrated protection against seizures in different models (Pandey & Srivastava, 2011).
Chemical Synthesis and Docking Studies
Bommeraa et al. (2019) developed a method to synthesize N-(3-(4-Chlorophenoxy)benzyl)-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, demonstrating the relevance of pyrimidin-4-yl methanamine derivatives in chemical synthesis and docking studies (Bommeraa, Merugu, & Eppakayala, 2019).
Palladium and Platinum Complexes
Mbugua et al. (2020) reported on palladium (Pd)II and platinum (Pt)II complexes derived from pyrimidin-4-yl methanamine, showcasing their potential in anticancer activity. These complexes were effective against various human cancerous cell lines (Mbugua et al., 2020).
Antibacterial Activity
Fan et al. (2020) designed and synthesized phenylthiazole and phenylthiophene pyrimidindiamine derivatives, including pyrimidin-4-yl methanamine, displaying potent antibacterial activities. These compounds effectively inhibited bacterial growth in vitro and in vivo (Fan et al., 2020).
Iron Complexes for Cellular Imaging and Photocytotoxicity
Basu et al. (2014) synthesized iron(III) complexes involving pyrimidin-4-yl methanamine derivatives. These complexes exhibited photocytotoxicity in red light and were effective in generating reactive oxygen species, showing potential for cellular imaging applications (Basu et al., 2014).
Safety and Hazards
properties
IUPAC Name |
(2-methylsulfanylpyrimidin-4-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3S/c1-10-6-8-3-2-5(4-7)9-6/h2-3H,4,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLXFMUSLZWZXGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=CC(=N1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-(Methylthio)pyrimidin-4-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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